Cas no 2229518-49-2 ({1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine)

• Product Name: {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine
• CAS No: 2229518-49-2
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 5947298
• PubChem ID: 165676224
• Update Time: 2025-07-16

{1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine
• EN300-1971315
• 2229518-49-2
• {1-[2-(difluoromethoxy)-3-methylphenyl]-3,3-difluorocyclobutyl}methanamine

• Inchi： 1S/C13H15F4NO/c1-8-3-2-4-9(10(8)19-11(14)15)12(7-18)5-13(16,17)6-12/h2-4,11H,5-7,18H2,1H3
• InChI Key： UUVVVURIIQUBGV-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C)C=2OC(F)F)(CN)C1)F

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine

Chemical Profile of {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229518-49-2)

{1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229518-49-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound features a combination of a phenyl ring substituted with a {difluoromethoxy} group and a cyclobutyl moiety with two fluorine atoms, all connected through a methanamine functional group. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, making this compound a promising candidate for further investigation.

The presence of the {difluoromethoxy} group is particularly noteworthy, as this moiety has been widely studied for its role in enhancing metabolic stability and bioavailability in drug candidates. The electron-withdrawing nature of the fluorine atoms can influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity towards biological targets. Additionally, the cyclobutyl ring introduces rigidity to the molecular structure, which can be beneficial in optimizing interactions with proteins or enzymes.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies suggest that {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine may exhibit favorable solubility and membrane permeability characteristics, making it a potential lead for further development into an orally active therapeutic agent. These predictions are supported by experimental data from related compounds, which have shown similar properties when evaluated in vitro.

In the realm of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance and developing more effective treatments. The structural features of {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine make it an interesting candidate for further investigation in various therapeutic areas. For instance, its ability to interact with multiple targets or modulate enzyme activity could make it relevant in the treatment of inflammatory diseases or neurological disorders.

One particularly exciting aspect of this compound is its potential as a tool compound for mechanistic studies. The unique combination of functional groups allows researchers to probe specific interactions within biological systems. By using this compound as a starting point, scientists can gain insights into how different parts of the molecule contribute to its overall activity. Such knowledge is invaluable for designing next-generation drugs that are both more effective and better tolerated by patients.

The synthesis of {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine presents its own set of challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework efficiently. These advancements not only facilitate research but also open up possibilities for industrial applications where large quantities of the compound may be required.

As research continues to evolve, so too do the tools available for studying these molecules. High-throughput screening technologies allow researchers to rapidly test thousands of compounds against various biological targets, increasing the chances of identifying promising candidates like {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine. Additionally, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information that is essential for understanding how these compounds behave in biological systems.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features could inspire new designs for molecules that interact with biological systems in innovative ways. For example, derivatives of this compound might be developed into novel pesticides or crop protection agents that offer improved efficacy and environmental safety.

In conclusion, {1-2-(difluoromethoxy)-3-methylphenyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229518-49-2) represents an intriguing chemical entity with significant potential for further exploration. Its complex structure and unique functional groups make it a valuable tool for both academic research and industrial development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine and related fields.